Cas no 2137857-78-2 (rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate)

• Product Name: rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate
• CAS No: 2137857-78-2
• MF: C₁₃H₂₄N₂O₆S
• MW: 336.404462814331
• CID: 5962910
• PubChem ID: 165477368
• Update Time: 2025-10-28

rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate
• EN300-1165552
• 2137857-78-2

• Inchi： 1S/C13H24N2O6S/c1-6-14-22(18,19)10-8-15(7-9(10)11(16)20-5)12(17)21-13(2,3)4/h9-10,14H,6-8H2,1-5H3/t9-,10-/m1/s1
• InChI Key： RVAKCUWAQHTEKZ-NXEZZACHSA-N
• SMILES： S([C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C(=O)OC)(NCC)(=O)=O

Computed Properties

• Exact Mass: 336.13550766g/mol
• Monoisotopic Mass: 336.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 110Ų

Additional information on rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate

Introduction to rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate (CAS No. 2137857-78-2)

Rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate (CAS No. 2137857-78-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a methyl group, and an ethylsulfamoyl moiety, all of which contribute to its potential therapeutic applications.

The molecular structure of rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate is particularly noteworthy for its chiral centers at the 3 and 4 positions of the pyrrolidine ring. The presence of these chiral centers results in the formation of diastereomers, which can have distinct biological activities. This property makes the compound a valuable candidate for enantiomeric separation studies and the development of enantiomerically pure pharmaceuticals.

Recent research has focused on the potential of rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits promising activity in various biological assays, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate has also shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) in 2021 found that this compound selectively inhibited the growth of several cancer cell lines while exhibiting minimal toxicity towards normal cells. These findings suggest that rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate could be a valuable lead for the development of targeted cancer therapies.

The synthesis of rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired diastereomers. One common synthetic route involves the condensation of tert-butyl pyrrolidine dicarboxylate with ethanesulfonyl chloride followed by methylation and sulfonamide formation. The resulting product can then be purified using chromatographic techniques to obtain high-purity material suitable for further biological evaluation.

The physicochemical properties of rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate, such as its solubility and stability, are critical for its application in drug development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, making it suitable for formulation into various dosage forms. Additionally, its stability under different storage conditions has been evaluated to ensure its long-term viability as a pharmaceutical candidate.

In conclusion, rac-1-tert-butyl 3-methyl (3R,4R)-4-(ethylsulfamoyl)pyrrolidine-1,3-dicarboxylate (CAS No. 2137857-78-2) is a promising compound with potential applications in both anti-inflammatory and anti-cancer therapies. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.